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Compound of Interest

4-Amino-3-cyclopropylbenzoic
Compound Name: o
aci

cat. No.: B3330865

Disclaimer: The requested compound, "4-Amino-3-cyclopropylbenzoic acid," is not well-
characterized in publicly available scientific literature, and a specific CAS number could not be
identified. This guide therefore focuses on the structurally similar and well-documented
compound, 4-Amino-3-(cyclopropylmethoxy)benzoic acid, CAS Number: 1154383-17-1.

Introduction

4-Amino-3-(cyclopropylmethoxy)benzoic acid is a substituted benzoic acid derivative of interest
to researchers in medicinal chemistry and drug development. Its structure, featuring an amino
group, a carboxylic acid, and a cyclopropylmethoxy side chain, presents a versatile scaffold for
the synthesis of more complex molecules. Such compounds are often explored for their
potential as intermediates in the development of novel therapeutic agents. The unique
combination of functional groups allows for a variety of chemical modifications, making it a
valuable building block in the design of compounds with specific biological activities.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 4-Amino-3-
(cyclopropylmethoxy)benzoic acid.
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Property Value Reference
CAS Number 1154383-17-1 [1]
Molecular Formula C11H13NOs [2]
Molecular Weight 207.23 g/mol [2]
Appearance Solid (predicted)

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

Synthesis of 4-Amino-3-
(cyclopropylmethoxy)benzoic acid

A common synthetic route to 4-Amino-3-(cyclopropylmethoxy)benzoic acid involves a multi-step
process starting from commercially available precursors. The following is a representative
experimental protocol.

Experimental Protocol

Step 1: Synthesis of 4-Nitro-3-(cyclopropylmethoxy)benzoic acid

e To a solution of 4-nitro-3-hydroxybenzoic acid in a suitable solvent such as
dimethylformamide (DMF), add a base like potassium carbonate.

e To this mixture, add (bromomethyl)cyclopropane.

o Heat the reaction mixture and stir for several hours until the reaction is complete, which can
be monitored by thin-layer chromatography (TLC).

o After completion, cool the reaction mixture and pour it into water.

 Acidify the aqueous solution with an acid such as hydrochloric acid (HCI) to precipitate the
product.
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« Filter the precipitate, wash with water, and dry to obtain 4-nitro-3-
(cyclopropylmethoxy)benzoic acid.

Step 2: Synthesis of 4-Amino-3-(cyclopropylmethoxy)benzoic acid

Dissolve the 4-nitro-3-(cyclopropylmethoxy)benzoic acid from the previous step in a solvent
like ethanol or methanol.

e Add a reducing agent, such as tin(ll) chloride dihydrate (SnCl2-2H20) or perform catalytic
hydrogenation using a catalyst like palladium on carbon (Pd/C) under a hydrogen
atmosphere.

« If using tin(Il) chloride, heat the reaction mixture at reflux for several hours.

o Upon completion of the reaction, cool the mixture and neutralize it with a base, for example,
a saturated solution of sodium bicarbonate.

o Extract the product with an organic solvent such as ethyl acetate.

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to yield 4-Amino-3-(cyclopropylmethoxy)benzoic acid.

Synthesis Workflow Diagram
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Synthesis of 4-Amino-3-(cyclopropylmethoxy)benzoic Acid

Step 1: Etherification

4-Nitro-3-hydroxybenzoic acid

@ethyl)cyclopropane, K2COs, DMF

4-Nitro-3-(cyclopropylmethoxy)benzoic acid

Step 2: Reduction

SnCl2:2H:20, Ethanol or Hz, Pd/C

4-Amino-3-(cyclopropylmethoxy)benzoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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